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Introduction: The Landscape of Purinergic
Signaling
Purinergic signaling is a fundamental and ubiquitous form of extracellular communication

mediated by purine nucleotides and nucleosides, primarily adenosine triphosphate (ATP) and

adenosine.[1][2] These molecules, released from cells under various physiological and

pathological conditions, act as signaling ligands by binding to specific purinergic receptors.[3]

This system is crucial for regulating a vast array of physiological processes, including

neurotransmission, inflammation, immune responses, and cardiovascular homeostasis.[1][2][4]

The purinergic receptor family is broadly divided into two main classes:

P1 Receptors (Adenosine Receptors): These are G protein-coupled receptors (GPCRs) that

are activated by adenosine.[1] They are further classified into four subtypes: A1, A2A, A2B,

and A3.[1][5][6]

P2 Receptors: These receptors are activated by nucleotides such as ATP and ADP.[1] This

class is further subdivided into P2X receptors, which are ligand-gated ion channels, and P2Y

receptors, which are GPCRs.[1][7][8]

2-Thioadenosine and its phosphorylated derivatives are pivotal pharmacological tools used to

investigate these pathways. The substitution of a thio- group at the 2-position of the purine ring

confers unique pharmacological properties, including altered receptor affinity, selectivity, and
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resistance to enzymatic degradation, making these compounds invaluable for dissecting the

function of specific receptor subtypes.[2][9]
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Radioligand Binding Assay Workflow

Prepare Reagents:
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cAMP Assay Workflow (Gs Agonist)
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Calcium Imaging Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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